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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660 Get Quote

IMMEDIATE ACTION REQUIRED: (-)-Fenoprop, also known as Silvex or 2,4,5-TP, is a

hazardous and obsolete herbicide. Due to its toxicity and potential for dioxin contamination, it is

critical to follow stringent disposal protocols. Under no circumstances should this chemical be

disposed of down the drain or in regular waste streams.

This guide provides essential safety and logistical information for the proper disposal of (-)-
Fenoprop in a laboratory setting. Adherence to these procedures is crucial for ensuring

personal safety and environmental protection.

I. Understanding the Hazards
(-)-Fenoprop is a chlorophenoxy herbicide that has been banned for most uses in the United

States since 1985 due to unacceptable human health risks.[1][2] It is moderately toxic to

humans if ingested and can cause irritation to the skin, eyes, and mucous membranes.[3][4]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[5] A significant hazard

associated with fenoprop is its potential contamination with the highly toxic byproduct, 2,3,7,8-

tetrachlorodibenzo-p-dioxin (TCDD).[1]
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Hazard Classification Description

Acute Oral Toxicity Category 4 (Harmful if swallowed)[5]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[5]

Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation)[5]

Carcinogenicity Category 2 (Suspected of causing cancer)[5]

Aquatic Hazard (Acute) Very toxic to aquatic life[5]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with long lasting

effects[5]

II. Pre-Disposal and Spill Management
Proper personal protective equipment (PPE) is mandatory when handling (-)-Fenoprop. This

includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a

lab coat. All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood.

In the event of a spill:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure adequate ventilation.

Contain the Spill: For solid spills, prevent the generation of dust. Do not dry sweep.[6] For

liquid spills, use an inert absorbent material.

Collect the Waste: Carefully collect the spilled material and any contaminated absorbent into

a designated, sealable hazardous waste container.[6]

Decontaminate the Area: Clean the spill area thoroughly.

Seek Professional Assistance: For large spills, contact your institution's environmental health

and safety (EHS) department immediately.

III. Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0813606&productDescription=2-%28245-TRICHLROPHENOXY%29P+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0813606&productDescription=2-%28245-TRICHLROPHENOXY%29P+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0813606&productDescription=2-%28245-TRICHLROPHENOXY%29P+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0813606&productDescription=2-%28245-TRICHLROPHENOXY%29P+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0813606&productDescription=2-%28245-TRICHLROPHENOXY%29P+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0813606&productDescription=2-%28245-TRICHLROPHENOXY%29P+96+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12764660?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1896.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1896.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12764660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary method for the disposal of (-)-Fenoprop is through a licensed hazardous waste

contractor.[7] Incineration at a specialized facility is the most common ultimate disposal route

for this class of chemical.[8]

Step 1: Waste Segregation and Collection

All waste containing (-)-Fenoprop, including pure chemical, solutions, and contaminated

materials (e.g., pipette tips, gloves, absorbent pads), must be collected in a dedicated,

properly labeled hazardous waste container.

Do not mix (-)-Fenoprop waste with other waste streams unless explicitly permitted by your

EHS department.

Step 2: Container Labeling

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "(-)-Fenoprop" or "2-(2,4,5-Trichlorophenoxy)propionic acid".

Include the approximate concentration and quantity of the waste.

Indicate the associated hazards (e.g., "Toxic," "Environmental Hazard").

Step 3: Secure Storage

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.[5]

The storage area should be cool, dry, and well-ventilated.

Step 4: Arrange for Professional Disposal

Contact your institution's EHS department or a certified hazardous waste disposal company

to schedule a pickup.

Provide them with a complete and accurate description of the waste.

Empty Container Disposal:
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Empty containers that held (-)-Fenoprop are also considered hazardous waste. These

containers must be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[9]

IV. Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (-)-Fenoprop.
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Caption: Workflow for the safe disposal of (-)-Fenoprop waste.
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult your institution's specific safety and disposal protocols and the relevant Safety Data

Sheet (SDS) before handling any hazardous chemical. Regulations for hazardous waste

disposal can vary by location; ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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